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Compound of Interest

Compound Name: 8-Methoxyisoquinolin-5-amine

CAS No.: 321921-99-7

Cat. No.: B3259666

Get Quote

Abstract & Core Utility
8-Methoxyisoquinolin-5-amine (CAS: 321921-99-7) is a specialized nitrogen-heterocycle

fluorophore utilized primarily as a micro-environmental probe. Unlike target-specific ligands

(e.g., antibody-conjugates), this small molecule exhibits Internal Charge Transfer (ICT)

properties, making its fluorescence emission highly sensitive to:

Local pH gradients: Specifically targeting acidic organelles (lysosomes/endosomes) via

protonation of the isoquinoline ring nitrogen.

Solvent Polarity: Exhibiting solvatochromism useful for mapping hydrophobic pockets in

proteins or lipid bilayers.

Metal Ion Coordination: Serving as a scaffold for ratiometric sensing of transition metals

(Zn²⁺, Cu²⁺) when derivatized.

This guide details the protocol for using 8-Methoxyisoquinolin-5-amine to probe intracellular

pH and polarity changes in live mammalian cells.
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Physicochemical Properties
Reliable experimental design requires precise knowledge of the probe's physical constraints.

Property Value / Description Notes

IUPAC Name 8-Methoxyisoquinolin-5-amine
Also: 5-amino-8-

methoxyisoquinoline

CAS Number 321921-99-7
Verify batch purity via HPLC

(>98%)

Molecular Weight 174.20 g/mol
Small molecule; high

membrane permeability

Solubility DMSO (up to 50 mM), Ethanol
Poorly soluble in water;

requires organic co-solvent

Ex / Em Maxima ~360 nm / ~490–520 nm
Solvent dependent

(Blue/Green emission)

Stokes Shift Large (>100 nm)
Reduces self-quenching and

scattering interference

pKa (Ring N) ~5.4 – 6.0

Ideal for differentiating cytosol

(pH 7.[1][2]4) vs. Lysosome

(pH 4.5)

Mechanism of Action
The fluorescence mechanism relies on the Push-Pull electronic system between the electron-

donating amine (-NH₂) at position 5 and the electron-accepting isoquinoline ring.

Neutral State (Cytosol/Hydrophobic): The molecule exhibits moderate fluorescence with a

blue-shifted emission.

Protonated State (Acidic/Lysosome): Protonation of the ring nitrogen (N-2) enhances the

electron-withdrawing capacity of the ring, strengthening the ICT from the 5-amino group. This

typically results in a bathochromic shift (red-shift) and fluorescence enhancement (Turn-On).
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Mechanism Diagram (DOT Visualization)
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Radiative Decay

Click to download full resolution via product page

Caption: Proton-induced Internal Charge Transfer (ICT) mechanism leading to fluorescence

enhancement.

Experimental Protocols
A. Stock Solution Preparation
Critical: Fresh preparation is recommended to avoid oxidation of the amine group.

Weighing: Weigh 1.74 mg of 8-Methoxyisoquinolin-5-amine.

Dissolution: Dissolve in 1.0 mL of anhydrous DMSO (Dimethyl sulfoxide) to create a 10 mM

Stock Solution.

Tip: Vortex for 30 seconds. If particles persist, sonicate for 1 minute.

Storage: Aliquot into light-protected amber tubes (20 µL each). Store at -20°C. Stable for 3

months. Avoid repeated freeze-thaw cycles.

B. In Vitro Spectral Characterization (pH Titration)
Validate the probe's response before applying to cells.

Buffer Prep: Prepare 100 mM Phosphate/Citrate buffers ranging from pH 3.0 to pH 8.0 (0.5

pH increments).

Dilution: Dilute the 10 mM DMSO stock to 10 µM final concentration in each buffer (1:1000

dilution).

Measurement:

Use a quartz cuvette or black-walled 96-well plate.
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Excitation Scan: 300–400 nm (Fix Emission at 520 nm).

Emission Scan: 400–650 nm (Fix Excitation at peak, approx. 360 nm).

Analysis: Plot Fluorescence Intensity vs. pH. Determine the pKa at the inflection point.

C. Live Cell Imaging Protocol (Lysosomal/Polarity
Staining)
Target: HeLa, CHO, or HEK293 cells.

Step-by-Step Workflow:

Seeding: Plate cells on sterile glass-bottom dishes (35 mm) 24 hours prior to imaging. Aim

for 60-70% confluency.

Staining Solution:

Dilute stock (10 mM) to 5–10 µM working concentration in serum-free medium (e.g.,

DMEM or HBSS).

Note: Serum proteins (albumin) may bind the probe non-specifically.

Incubation:

Remove culture medium and wash cells 1x with PBS.

Add Staining Solution.

Incubate for 20–30 minutes at 37°C / 5% CO₂.

Washing:

Remove Staining Solution.

Wash 3x with HBSS (Hank's Balanced Salt Solution) to remove excess probe.

Optional: For nuclear counterstain, add Hoechst 33342 (1 µg/mL) during the last 5

minutes.
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Imaging:

Microscope: Confocal or Epifluorescence.

Channel: DAPI/Blue filter for excitation (approx. 360-380 nm).

Detector: Collect emission in the Green channel (500–550 nm).

Note: If ratiometric analysis is possible, collect Blue (420-460 nm) and Green (500-550

nm) to calculate the ratio.

Data Analysis & Troubleshooting
Expected Results

Condition Observation Interpretation

Cytosol
Weak Blue/Green

Fluorescence

Neutral pH (Probe is largely

unprotonated).

Lysosomes Bright Green Puncta
Acidic pH (Probe accumulates

and protonates).

Lipid Droplets Blue Shifted Emission

Probe partitioning into

hydrophobic core

(Solvatochromism).

Troubleshooting Guide
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Issue Probable Cause Corrective Action

No Fluorescence Excitation wavelength incorrect
Ensure UV/Violet excitation

(360-380 nm), not 488 nm.

High Background Non-specific binding
Reduce concentration to 1–2

µM; Increase washing steps.

Rapid Bleaching Photo-oxidation

Reduce laser power; Use anti-

fade mounting media (for fixed

cells).

Precipitation
Low solubility in aqueous

media

Ensure DMSO concentration is

<0.5%; Sonicate stock before

dilution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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